Cas no 4008-83-7 ((6alpha)-6-methyl-16-methylidene-3,20-dioxopregn-4-en-17-yl acetate)

• Product Name: (6alpha)-6-methyl-16-methylidene-3,20-dioxopregn-4-en-17-yl acetate
• CAS No: 4008-83-7
• MF: C₂₅H₃₄O₄
• MW: 398.535068035126
• CID: 1512320
• PubChem ID: 199315
• Update Time: 2025-04-21

(6alpha)-6-methyl-16-methylidene-3,20-dioxopregn-4-en-17-yl acetate Chemical and Physical Properties

Names and Identifiers

• (6alpha)-6-methyl-16-methylidene-3,20-dioxopregn-4-en-17-yl acetate
• [(6S,8R,9S,10R,13S,14S,17R)-17-acetyl-6,10,13-trimethyl-16-methylidene-3-oxo-1,2,6,7,8,9,11,12,14,15-decahydrocyclopenta[a]phenanthren-17-yl] acetate
• Pregn-4-ene-3,20-dione, 17-hydroxy-6-alpha-methyl-16-methylene-, acetate
• U-10343
• Pregn-4-ene-3,20-dione, 17-(acetyloxy)-6-methyl-16-methylene-, (6-alpha)-
• 17-Hydroxy-6-alpha-methyl-16-methylenepregn-4-ene-3,20-dione acetate
• 6-Methyl-16-methylidene-3,20-dioxopregn-4-en-17-yl acetate
• 17-Acetoxy-6-alpha-methyl-16-methylenepregn-4-ene-3,20-dione
• 4008-83-7
• DTXSID60960535
• SCHEMBL4168651

• Inchi： 1S/C25H34O4/c1-14-11-19-20(23(5)9-7-18(28)13-21(14)23)8-10-24(6)22(19)12-15(2)25(24,16(3)26)29-17(4)27/h13-14,19-20,22H,2,7-12H2,1,3-6H3/t14-,19+,20-,22-,23+,24-,25-/m0/s1
• InChI Key： UHELYGIJWKJWLN-UZEUMTRXSA-N
• SMILES： O(C(C)=O)[C@]1(C(C)=O)C(=C)C[C@H]2[C@@H]3C[C@H](C)C4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 398.24582
• Monoisotopic Mass: 398.24570956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 838
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.44